Cas no 220247-53-0 (1,2,3,4-Tetrahydroisoquinoline-7-carboxamide)

• Product Name: 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide
• CAS No: 220247-53-0
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD20527996
• CID: 2120408
• PubChem ID: 10727294
• Update Time: 2025-05-24

1,2,3,4-Tetrahydroisoquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroisoquinoline-7-carboxamide
• BDBM50072990
• 7-Isoquinolinecarboxamide, 1,2,3,4-tetrahydro-
• 7-aminocarbonyl-1,2,3,4-tetrahydroisoquinoline
• 1,2,3,4-Tetrahydro-isoquinoline-7-carboxylic acid amide
• MFCD20527996
• G63578
• EN300-321979
• AKOS017531404
• Z1262603067
• DB-336916
• 220247-53-0
• SCHEMBL1033504
• CHEMBL28228
• 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide

• MDL： MFCD20527996
• Inchi： 1S/C10H12N2O/c11-10(13)8-2-1-7-3-4-12-6-9(7)5-8/h1-2,5,12H,3-4,6H2,(H2,11,13)
• InChI Key： DPCGMMLZFLMVGJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)CNCC2)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.2

Additional information on 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide

1,2,3,4-Tetrahydroisoquinoline-7-carboxamide (CAS No. 220247-53-0): A Comprehensive Overview

The compound 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide, identified by the CAS registry number 220247-53-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug design. The structure of 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide features a tetrahydroisoquinoline ring system with a carboxamide group attached at the 7-position. This unique combination of structural elements contributes to its intriguing chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide. One such approach involves the use of palladium-catalyzed coupling reactions to construct the isoquinoline skeleton efficiently. These methods not only enhance the yield and purity of the compound but also pave the way for further functionalization and structural modifications. The ability to synthesize this compound in a scalable manner has significantly boosted its potential for large-scale applications in pharmaceuticals and agrochemicals.

In terms of biological activity, 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide has demonstrated promising results in recent studies. Researchers have investigated its role as a modulator of various cellular pathways, including those involved in inflammation and neurodegenerative diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for the development of novel anti-inflammatory agents.

Beyond its pharmacological applications, 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide has also been explored for its potential in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalytic processes and as a building block for advanced materials. Recent research highlights its role in enhancing the efficiency of metal-organic frameworks (MOFs), which are widely used in gas storage and separation technologies.

The structural flexibility of 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide allows for extensive modifications to tailor its properties for specific applications. For example, substituting different groups at the 7-position can significantly alter its solubility, bioavailability, and interaction with biological targets. This modular approach has been instrumental in designing analogs with improved pharmacokinetic profiles and reduced toxicity.

In conclusion, CAS No. 220247-53-0, or 1,2,3,4-Tetrahydroisoquinoline-7-carboxamide, represents a versatile molecule with immense potential across multiple disciplines. Its synthesis methods continue to evolve with advancements in catalytic chemistry, while its biological activities offer promising avenues for drug discovery. As research into this compound progresses further, it is anticipated that new applications will emerge that leverage its unique chemical properties.